2-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid

• Molecular Formula: C23H16N2O5S
• Molecular Weight: 432.4 g/mol
• IUPAC Name: 2-[5-[(E)-(1-methyl-4,6-dioxo-3-phenyl-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]furan-2-yl]benzoic acid
• InChI: InChI=1S/C23H16N2O5S/c1-24-20(26)18(21(27)25(23(24)31)14-7-3-2-4-8-14)13-15-11-12-19(30-15)16-9-5-6-10-17(16)22(28)29/h2-13H,1H3,(H,28,29)/b18-13+
• InChI Key: YECZABGOLYWPPH-QGOAFFKASA-N
• Isomeric SMILES: CN1C(=O)/C(=C\C2=CC=C(O2)C3=CC=CC=C3C(=O)O)/C(=O)N(C1=S)C4=CC=CC=C4
• SMILES: CN1C(=O)C(=CC2=CC=C(O2)C3=CC=CC=C3C(=O)O)C(=O)N(C1=S)C4=CC=CC=C4

Description

2-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid, also known as DMXAA, is a small molecule drug that has gained attention in the field of cancer research due to its potential anti-tumor properties.

Mechanism of Action

The exact mechanism of action of 2-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid is not fully understood, but it is believed to involve the activation of the immune system and the induction of tumor necrosis. 2-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid has been shown to stimulate the production of cytokines, such as tumor necrosis factor-alpha (TNF-α) and interferon-alpha (IFN-α), which are involved in the immune response to tumors. 2-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid has also been shown to induce the formation of blood clots in tumor blood vessels, leading to tumor necrosis and inhibition of tumor growth.
Biochemical and Physiological Effects:
2-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid has been shown to have a number of biochemical and physiological effects. It has been shown to increase the production of cytokines, such as TNF-α and IFN-α, and to activate immune cells, such as macrophages and natural killer cells. 2-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid has also been shown to induce the formation of blood clots in tumor blood vessels, leading to tumor necrosis and inhibition of tumor growth. In addition, 2-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid has been shown to have anti-inflammatory and anti-viral properties.

Advantages and Limitations for Lab Experiments

2-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid has several advantages for lab experiments, including its low toxicity and high solubility in water. However, 2-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid is also known to be unstable in solution and can decompose over time. In addition, 2-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid has a short half-life in vivo, which can limit its efficacy.

Future Directions

There are several future directions for research on 2-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid. One area of interest is the development of more stable analogs of 2-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid that retain its anti-tumor properties. Another area of interest is the investigation of the potential use of 2-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid in combination with other anti-cancer agents, such as immunotherapy. Finally, further research is needed to fully understand the mechanism of action of 2-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid and its potential use in the treatment of cancer and other diseases.
Conclusion:
In conclusion, 2-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid is a small molecule drug that has gained attention in the field of cancer research due to its potential anti-tumor properties. 2-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid has been extensively studied for its ability to induce tumor necrosis and inhibit tumor growth in various animal models. 2-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid has several advantages for lab experiments, including its low toxicity and high solubility in water, but also has limitations, such as its instability in solution and short half-life in vivo. Future research on 2-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid will focus on the development of more stable analogs, investigation of its potential use in combination with other anti-cancer agents, and further understanding of its mechanism of action.

Synthesis Methods

The synthesis of 2-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid involves several steps, including the reaction of furfural with malonic acid, the conversion of the resulting intermediate to 2-(2-furyl)benzoic acid, and the reaction of the latter with thionyl chloride to form the final product. The synthesis method has been optimized to increase the yield and purity of 2-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid.

Scientific Research Applications

2-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid has been extensively studied for its potential anti-tumor properties. It has been shown to induce tumor necrosis and inhibit tumor growth in various animal models. 2-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid has also been studied in combination with other anti-cancer agents, such as chemotherapy and radiation therapy, to enhance their efficacy. In addition, 2-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid has been investigated for its potential use in treating other diseases, such as viral infections and inflammatory disorders.